Cas no 62585-04-0 (4-(3-oxopentanoyl)benzonitrile)

4-(3-oxopentanoyl)benzonitrile structure
62585-04-0 structure
Product Name:4-(3-oxopentanoyl)benzonitrile
CAS No:62585-04-0
MF:C12H11NO2
MW:201.221243143082
CID:439100
PubChem ID:12340168
Update Time:2025-04-19

4-(3-oxopentanoyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(3-oxopentanoyl)benzonitrile
    • Benzonitrile, 4-(1,3-dioxopentyl)-
    • DTXSID30491881
    • 62585-04-0
    • EN300-1125569
    • Inchi: 1S/C12H11NO2/c1-2-11(14)7-12(15)10-5-3-9(8-13)4-6-10/h3-6H,2,7H2,1H3
    • InChI Key: BKVZBZRRHLHHOR-UHFFFAOYSA-N
    • SMILES: O=C(CC)CC(C1C=CC(C#N)=CC=1)=O

Computed Properties

  • Exact Mass: 201.07903
  • Monoisotopic Mass: 201.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 57.9Ų

Experimental Properties

  • PSA: 57.93

4-(3-oxopentanoyl)benzonitrile Pricemore >>

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